Cas no 872855-42-0 (2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide)

• Product Name: 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide
• CAS No: 872855-42-0
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 6085749
• PubChem ID: 4075472
• Update Time: 2025-08-05

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide
• 1H-Indole-3-acetamide, N-(1-methylethyl)-1-[2-(4-morpholinyl)-2-oxoethyl]-α-oxo-
• 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-propan-2-ylacetamide
• AKOS024619315
• VU0489706-1
• F2001-0461
• 872855-42-0
• N-isopropyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• 2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide

• Inchi： 1S/C19H23N3O4/c1-13(2)20-19(25)18(24)15-11-22(16-6-4-3-5-14(15)16)12-17(23)21-7-9-26-10-8-21/h3-6,11,13H,7-10,12H2,1-2H3,(H,20,25)
• InChI Key： CXSXDSALOVQTRO-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCOCC2)=O)C2=C(C=CC=C2)C(C(=O)C(NC(C)C)=O)=C1

Computed Properties

• Exact Mass: 357.169
• Monoisotopic Mass: 357.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 11.77±0.46(Predicted)

Additional information on 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(propan-2-yl)acetamide

Compound CAS No. 872855-42-0: 2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-lndol-3-yl}-2-Oxo-N-(Propan-2-yl)Acetamide

The compound with CAS No. 872855-42-0, named as 2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-lndol-3-yl}-2-Oxo-N-(Propan-2-yl)Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a morpholinyl group, an indole ring system, and an acetamide functional group. These structural elements contribute to its unique chemical properties and potential biological activities.

The indole moiety is a well-known heterocyclic structure that is frequently found in various bioactive compounds, including pharmaceutical agents. Its presence in this compound suggests potential interactions with biological targets such as receptors or enzymes. The morpholinyl group, on the other hand, is a saturated six-membered ring containing oxygen and nitrogen atoms. This group is often associated with improved pharmacokinetic properties, such as enhanced solubility and stability, which are critical for drug development.

Recent studies have highlighted the importance of acetamide derivatives in modulating cellular signaling pathways. The N-(propan-2-yl) substituent in this compound adds further complexity to its structure, potentially influencing its bioavailability and metabolic profile. Researchers have explored the role of such substituents in enhancing the compound's ability to cross biological membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The incorporation of the morpholinyl and indole groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize the synthetic pathway for this compound.

The biological activity of CAS No. 872855-42-0 has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential application as an anti-inflammatory agent. Furthermore, preliminary studies have demonstrated its ability to modulate cellular responses to oxidative stress, highlighting its antioxidant properties.

In the context of drug discovery, the compound's structure has been analyzed using computational methods such as molecular docking and pharmacophore modeling. These studies have provided insights into its binding affinity towards specific protein targets, paving the way for further optimization of its therapeutic potential. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's mechanism of action.

The development of analogs based on CAS No. 872855-42-0 has also been a focus of recent research efforts. By modifying the substituents on the indole ring or altering the morpholinyl group, scientists aim to enhance the compound's efficacy while minimizing potential side effects. Such modifications are critical for advancing this molecule towards clinical trials and eventual therapeutic use.

In conclusion, CAS No. 872855-42-0 represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with advanced synthetic and analytical techniques, positions it as a valuable tool for addressing unmet medical needs. Continued research into its biological properties and therapeutic applications will undoubtedly contribute to the development of innovative treatments for various diseases.